4-{[(2,5-dichlorophenyl)amino]carbonyl}phenyl 4-nitrobenzoate

• IUPAC Name: [4-[(2,5-dichlorophenyl)carbamoyl]phenyl] 4-nitrobenzoate
• InChI: InChI=1S/C20H12Cl2N2O5/c21-14-5-10-17(22)18(11-14)23-19(25)12-3-8-16(9-4-12)29-20(26)13-1-6-15(7-2-13)24(27)28/h1-11H,(H,23,25)
• InChI Key: UEFBIDUOBQTSJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OC2=CC=C(C=C2)C(=O)NC3=C(C=CC(=C3)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C20H12Cl2N2O5
• Molecular Weight: 431.2 g/mol

Description

The compound “4-{[(2,5-dichlorophenyl)amino]carbonyl}phenyl 4-nitrobenzoate” is a complex organic molecule. It is commonly used as an intermediate in pesticide synthesis, especially in the synthesis of benzothiazole insecticides.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple functional groups including an amine group, a carbonyl group, and a nitro group. The presence of these functional groups can significantly influence the compound’s reactivity and properties.

Chemical Reactions Analysis

The compound can undergo a variety of chemical reactions due to the presence of its functional groups. For example, reactions at the benzylic position are very important for synthesis problems. The nitro group can undergo reduction to form an amine, and the carbonyl group can participate in various addition and substitution reactions.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and the nature of its breakdown products. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis and reactivity, as well as investigation of its potential applications in various fields such as medicine or materials science. Further studies could also explore its environmental impact and ways to mitigate any potential hazards.